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Compound of Interest

Compound Name: Entonox

Cat. No.: B1195665

This guide provides a detailed comparison of Entonox (a 50:50 mixture of nitrous oxide and
oxygen) and pethidine, two commonly used analgesics for managing procedural pain. The
following sections present data from clinical trials, outline the experimental protocols used in
these studies, and visualize the clinical trial workflow. This information is intended for
researchers, scientists, and drug development professionals to facilitate an evidence-based
understanding of the relative performance of these two agents.

Quantitative Data Summary

The efficacy and safety of Entonox and pethidine have been evaluated in various clinical
settings, primarily in labor analgesia and for minor gynecological procedures. The data from
these studies are summarized below.

Pain Relief

Pain scores, often measured using the Visual Analog Scale (VAS), are a primary outcome in
these trials.

Table 1: Comparison of Pain Scores (VAS) in Labor
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Entonox Pethidine

Time Point Group (Mean + Group (Mean = p-value Study
SD) SD)

30 minutes 394+14 56+1.1 0.001 [11[2]

60 minutes 50614 47+1.1 0.592 [1]

) Significantly Significantly

120 minutes ] 0.038 [31141[5]16]

lower higher

Table 2: Comparison of Pain Scores (VAS) in Minor Gynecological Procedures

Entonox Pethidine/Mida
Time Point Group (Mean + zolam Group p-value Study
SD) (Mean * SD)
During
5.47 +2.80 4.94 +3.15 0.174 [71[81[9]
Procedure
Immediately After 2.98 +2.70 2.74 £ 2.57 0.634 [71[81I9]
30 min After 1.64 +2.70 1.58 £ 2.13 0.889 [71181[9]

Patient Satisfaction and Secondary Outcomes

Patient satisfaction and other secondary outcomes provide a broader perspective on the

clinical utility of each analgesic.

Table 3: Patient Satisfaction and Secondary Outcomes
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Entonox Pethidine
Outcome p-value Study

Group Group
Satisfaction ] )

Median: 4 Median: 3 0.043 [3][5]16]
Score (Labor)
Satisfaction
Score (Gyn. Comparable Comparable > 0.05 [7109]
Proc.)
Side Effects

3.8% 28.3% 0.001 [7118119][10]
(Gyn. Proc.)

_ o 0.002 (at 60
Recovery Time Significantly ]
Slower min), 0.029 (at [71I8191[10]
(Gyn. Proc.) faster _
90 min)
Mouth Dryness Significantly
) Lower 0.044 [11[2]

(Labor) higher
Apgar Scores

Comparable Comparable >0.05 [1]

(Labor)

Experimental Protocols

The clinical trials cited in this guide employed rigorous methodologies to compare the two

analgesics. Below are the detailed experimental protocols from two representative studies.

Study 1: Entonox vs. Pethidine for Labor Pain Relief[3]

[4][6]

o Study Design: A randomized controlled trial was conducted.

o Participants: The study included 136 laboring women at 37-41+6 weeks of gestation who

were candidates for vaginal delivery.

e |[ntervention:
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o Entonox Group: Patients self-administered an inhaled 50% nitrous oxide and 50% oxygen
mixture.

o Pethidine Group: Patients received 50 mg of pethidine intravenously.

¢ Outcome Measures:

o Primary Outcome: Pain intensity was assessed using a Visual Analog Scale (VAS) at
baseline, 30, 60, 90, and 120 minutes after the intervention.

o Secondary Outcomes: Patient satisfaction was measured using a Verbal Rating Scale
(VRS) after delivery. Other secondary outcomes included Apgar scores, the course of
labor, side effects, and the rate of cesarean sections.

o Data Analysis: Statistical significance was determined using appropriate tests for the data
types, with a p-value < 0.05 considered significant.

Study 2: Entonox vs. Pethidine/Midazolam for Minor
Gynecological Procedures[7][8][9]

» Study Design: This was a randomized controlled trial.

o Participants: The study enrolled 106 patients undergoing minor gynecological procedures
such as manual vacuum aspiration, fractional curettage, and dilatation and curettage.

 Intervention:
o Entonox Group: Patients received patient-controlled inhaled nitrous oxide.

o Pethidine/Midazolam Group: Patients were administered intravenous pethidine (50-75
micrograms) and midazolam (2 mg).

e Qutcome Measures:

o Primary Outcome: Pain scores were assessed during the procedure, immediately after,
and 30 minutes post-procedure.
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o Secondary Outcomes: Patient satisfaction levels, the incidence of side effects, and
recovery times were also evaluated.

o Data Analysis: The data were analyzed to compare the outcomes between the two groups,
with statistical significance set at p < 0.05.

Visualizations
Experimental Workflow

The following diagram illustrates the logical flow of a typical randomized controlled trial
comparing Entonox and pethidine for procedural pain.
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Recruitment & Randomization

Eligible Patients for Procedural Pain Management

Inclusion Criteria Met

Randomization

Arm 1 Arm 2

Intervention

| Group A: Entonox Administration

Group B: Pethidine [

Data Collection

Pain Score Assessment (e.., VAS) Side Effect Monitoring Pain Score Assessment (e.., VAS) Patient Satisfaction Assessment Side Effect Monitoring

Patient Satisfaction Assessment |<—

Analysis & Conclusiof

Comparative Statistical Analysis

Conclusion on Efficacy and Safety

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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